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Compound of Interest

Compound Name: Tartronic acid

Cat. No.: B1195899 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mesoxalic acid, also known as ketomalonic acid, is a tricarboxylic acid with significant potential

as a building block in organic synthesis and as a precursor for various pharmaceuticals. Its

calcium salt is a potent hypoglycemic agent, and its derivatives have shown anti-HIV activity.

One of the key synthetic routes to mesoxalic acid involves the oxidation of tartronic acid (2-

hydroxymalonic acid). This document provides detailed application notes and experimental

protocols for the synthesis of mesoxalic acid from tartronic acid using two primary methods:

TEMPO-mediated oxidation and catalytic oxidation with bismuth-promoted platinum catalysts.

Physicochemical Properties of Mesoxalic Acid
Mesoxalic acid is a colorless, crystalline solid that is soluble in water.[1] It is known to readily

absorb water to form a dihydroxy derivative, often referred to as mesoxalic acid monohydrate.

[2][3]
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Property Value Reference

Molecular Formula C₃H₂O₅ [4]

Molecular Weight 118.04 g/mol [2][4]

IUPAC Name 2-oxopropanedioic acid [4]

Synonyms
Ketomalonic acid, Oxomalonic

acid
[2][4]

Melting Point

Begins to melt at 113-114°C

and is clear at 121°C (as

monohydrate)

[2]

Appearance Colorless, crystalline solid [1]

Solubility
Soluble in water, alcohol, and

ether
[1][2]

Synthesis Protocols
Two effective methods for the oxidation of tartronic acid to mesoxalic acid are detailed below.

Method 1: TEMPO-Mediated Oxidation
This method utilizes the stable nitroxyl radical TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl) as

a catalyst with a co-oxidant, such as sodium hypochlorite (bleach), to achieve complete

conversion of tartronic acid to sodium mesoxalate.

Experimental Protocol:

Reaction Setup: In a flask immersed in an ice bath, dissolve tartronic acid (1.0 mmol) and

sodium bromide (6.6 mol%) in 25 mL of distilled water.

pH Adjustment: Adjust the pH of the solution to 10 by the controlled addition of 0.5 M NaOH

using an automatic titrator.

Addition of Oxidant: Add sodium hypochlorite (13% w/w, 1.2 mmol, in 20% molar excess),

previously adjusted to pH 10 with 4 M HCl, to the reaction mixture.
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Initiation of Reaction: Add TEMPO (0.065 mmol) to the solution. The reaction should start

immediately.

Reaction Monitoring: Monitor the progress of the oxidation by the consumption of NaOH (to

maintain pH 10) and by High-Performance Liquid Chromatography (HPLC). For HPLC

analysis, detect the products at 215 nm using a column for organic acids with 0.005 M

H₂SO₄ as the mobile phase at 60°C.

Work-up: Upon completion of the reaction, the resulting solution contains sodium

mesoxalate. Further purification can be achieved by appropriate chromatographic techniques

or by precipitation of the calcium salt.

Quantitative Data for TEMPO-Mediated Oxidation:

Reactant Catalyst
Co-
oxidant

Temperat
ure (°C)

pH
Conversi
on (%)

Yield (%)

Tartronic

Acid
TEMPO NaOCl 0 10 Complete

Not

specified,

but

conversion

is complete

Method 2: Catalytic Oxidation with Bismuth-Promoted
Platinum (Pt-Bi) Catalyst
This heterogeneous catalytic method employs a carbon-supported platinum-bismuth catalyst to

oxidize tartronic acid with air. The reaction yield can be optimized by adjusting pH,

temperature, and the catalyst-to-substrate ratio.

Experimental Protocol:

Catalyst Preparation: Prepare a carbon-supported platinum-bismuth catalyst (e.g., by co-

incipient wetness impregnation of a carbon support with solutions of platinum and bismuth

precursors).
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Reaction Setup: In a temperature-controlled reactor, prepare an aqueous solution of

tartronic acid.

Catalyst Addition: Add the Pt-Bi/C catalyst to the tartronic acid solution.

Reaction Conditions: Adjust the pH of the mixture to the desired value (e.g., pH 5). Heat the

reaction mixture to the desired temperature (e.g., 50-80°C) and bubble air or oxygen through

the solution with vigorous stirring.

Reaction Monitoring: Monitor the conversion of tartronic acid and the formation of

mesoxalic acid using HPLC.

Catalyst Recovery and Product Isolation: After the reaction, the catalyst can be recovered by

filtration. The mesoxalic acid in the aqueous solution can be isolated by techniques such as

ion-exchange chromatography or by precipitation as a salt.

Quantitative Data for Pt-Bi Catalyzed Oxidation:

Catalyst Oxidant
Temperatur
e (°C)

pH

Tartronic
Acid
Conversion
(%)

Mesoxalic
Acid Yield
(%)

Pt-Bi/C Air 50 5 80 65

Pt-Bi/C Air 80 5 96 50

Diagrams
Experimental Workflow for TEMPO-Mediated Oxidation of Tartronic Acid
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Click to download full resolution via product page

Caption: Workflow for the synthesis of mesoxalic acid via TEMPO-mediated oxidation.

Logical Relationship for Catalytic Oxidation of Tartronic Acid
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Caption: Key components and steps in the Pt-Bi catalyzed oxidation of tartronic acid.

Product Characterization
The identity and purity of the synthesized mesoxalic acid should be confirmed using standard

analytical techniques:
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to confirm

the molecular structure.

Infrared (IR) Spectroscopy: To identify the characteristic carbonyl (C=O) and hydroxyl (O-H)

functional groups.

Melting Point (MP) Analysis: Comparison with the literature value for mesoxalic acid

monohydrate.

High-Performance Liquid Chromatography (HPLC): To determine the purity of the final

product.

Applications in Drug Development
Mesoxalic acid and its derivatives are valuable in the pharmaceutical industry. As a highly

functionalized molecule, it serves as a versatile synthon for the preparation of more complex

molecules.[1] Its derivatives have been investigated for their potential as:

Hypoglycemic agents: To lower blood sugar levels.

Antiviral agents: Specifically, some derivatives have shown activity against HIV.

Chelating agents: Capable of binding to metal ions.[1]

Conclusion
The oxidation of tartronic acid presents a viable and efficient pathway for the synthesis of

mesoxalic acid. Both the TEMPO-mediated and the platinum-bismuth catalyzed methods offer

distinct advantages. The TEMPO-mediated route provides high conversion under mild

conditions, while the heterogeneous catalytic approach allows for easy catalyst recovery and

reuse. The choice of method will depend on the specific requirements of the researcher,

including scale, desired purity, and available equipment. These protocols provide a solid

foundation for the successful synthesis and subsequent application of mesoxalic acid in

research and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 473-90-5: Mesoxalic acid | CymitQuimica [cymitquimica.com]

2. Mesoxalic Acid [drugfuture.com]

3. Mesoxalic acid - Wikipedia [en.wikipedia.org]

4. Mesoxalic acid | C3H2O5 | CID 10132 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols: Synthesis of
Mesoxalic Acid from Tartronic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195899#tartronic-acid-as-a-reactant-for-mesoxalic-
acid-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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